6-(Oxan-4-yl)pyrimidin-4-amine
Description
6-(Oxan-4-yl)pyrimidin-4-amine is a heterocyclic compound featuring a pyrimidine ring substituted with an oxane (tetrahydropyran) group at position 6 and an amine group at position 3. Its molecular formula is C₉H₁₃N₃O, with a molecular weight of 179.22 g/mol.
Properties
CAS No. |
1518048-27-5 |
|---|---|
Molecular Formula |
C9H13N3O |
Molecular Weight |
179.22 g/mol |
IUPAC Name |
6-(oxan-4-yl)pyrimidin-4-amine |
InChI |
InChI=1S/C9H13N3O/c10-9-5-8(11-6-12-9)7-1-3-13-4-2-7/h5-7H,1-4H2,(H2,10,11,12) |
InChI Key |
ALTIESLBKPTMLM-UHFFFAOYSA-N |
SMILES |
C1COCCC1C2=CC(=NC=N2)N |
Canonical SMILES |
C1COCCC1C2=CC(=NC=N2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structure-Activity Relationships (SAR)
- Substituent Effects :
- Oxane vs. Piperidine/Thiomorpholine : The oxane ring’s oxygen atom improves solubility, while thiomorpholine’s sulfur enhances electronic interactions with biological targets .
- Halogenation : Chlorine or fluorine substituents (e.g., 6-chloro-N-methylpyrimidin-4-amine) increase reactivity for cross-coupling, enabling diversification .
- Trifluoromethyl Groups : Fluorinated moieties (e.g., 5-(trifluoromethyl)-1,2,4-oxadiazole) boost pesticidal activity by enhancing lipophilicity and metabolic stability .
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